Cas no 374911-94-1 (1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone)

• Product Name: 1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone
• CAS No: 374911-94-1
• MF: C₁₆H₁₄BrNO₂
• MW: 332.191863536835
• CID: 891843
• Update Time: 2026-04-29

1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone
• 1-[3-(6-bromo-2,4-dihydro-1,3-benzoxazin-3-yl)phenyl]ethanone
• 1-[3-(6-bromo-2H-1,3-benzoxazin-3(4H)-yl)phenyl]ethanone(SALTDATA: FREE)
• CHEMBRDG-BB 6518172
• 1-[3-(6-bromo-2H-1,3-benzoxazin-3(4H)-yl)phenyl]ethanone
• AC1LENRV
• AG-F-31813
• CTK4H8289
• MolPort-000-720-356
• STK859692
• STOCK2S-03496

• Inchi： InChI=1S/C16H14BrNO2/c1-11(19)12-3-2-4-15(8-12)18-9-13-7-14(17)5-6-16(13)20-10-18/h2-8H,9-10H2,1H3
• InChI Key： UEWLJQVWEQZRTE-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=CC=C1)N2CC3=CC(=CC=C3OC2)Br

Computed Properties

• Exact Mass: 331.02100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 29.54000
• LogP: 4.07320

Additional information on 1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone

Introduction to 1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone (CAS No. 374911-94-1)

1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone, with the CAS number 374911-94-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are characterized by their unique structural features and potential biological activities. The presence of a bromine atom at the 6-position of the benzoxazine ring and the substitution at the phenyl group contribute to its distinct chemical and biological properties.

The synthesis of 1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone typically involves multi-step processes, including the formation of the benzoxazine ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes. The use of transition metal-catalyzed reactions, such as Suzuki coupling and palladium-catalyzed cross-coupling, has been particularly effective in optimizing the synthesis route.

In terms of its biological activity, 1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anticancer agent. Research has demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of specific signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

Beyond its anticancer properties, 1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone has also been investigated for its potential neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and inhibiting the production of reactive oxygen species (ROS). This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be required to enhance its pharmacokinetic profile and reduce potential side effects.

In addition to its therapeutic potential, 1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone has been used as a valuable tool in chemical biology research. Its ability to selectively modulate specific biological pathways makes it an excellent probe for investigating cellular processes and identifying novel drug targets. For instance, it has been employed in high-throughput screening assays to identify compounds that can modulate protein-protein interactions or enzymatic activities.

The structural diversity within the class of benzoxazines provides a rich platform for chemical modifications aimed at enhancing their biological activities. Researchers have explored various substitutions on the benzoxazine ring and the phenyl group to optimize the potency and selectivity of these compounds. For example, replacing the bromine atom with other halogens or introducing additional functional groups can significantly alter their pharmacological profiles.

In conclusion, 1-(3-(6-Bromo-2H-benzo[e][1,3]oxazin-3(4H)-yl)phenyl)ethanone (CAS No. 374911-94-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or a research tool. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its properties for clinical use.